Cas no 55631-63-5 (Penicillamine S-Sulfate)

• Product Name: Penicillamine S-Sulfate
• CAS No: 55631-63-5
• MF: C₅H₁₁NO₅S₂
• MW: 229.274539232254
• CID: 2843522
• PubChem ID: 71441528
• Update Time: 2025-10-31

Penicillamine S-Sulfate Chemical and Physical Properties

Names and Identifiers

• Penicillamine S-Sulfate
• 55631-63-5
• DTXSID70850458
• 3-(Sulfosulfanyl)-D-valine
• (S)-2-Amino-3-methyl-3-(sulfothio)butanoic acid

• Inchi： 1S/C5H11NO5S2/c1-5(2,3(6)4(7)8)12-13(9,10)11/h3H,6H2,1-2H3,(H,7,8)(H,9,10,11)/t3-/m0/s1
• InChI Key： FXVDYYJCEPCGJJ-VKHMYHEASA-N
• SMILES： S(C(C)(C)[C@H](C(=O)O)N)S(=O)(=O)O

Computed Properties

• Exact Mass: 229.00786480Da
• Monoisotopic Mass: 229.00786480Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Penicillamine S-Sulfate

Comprehensive Overview of Penicillamine S-Sulfate (CAS No. 55631-63-5): Properties, Applications, and Research Insights

Penicillamine S-Sulfate (CAS No. 55631-63-5) is a chemically modified derivative of penicillamine, a well-known chelating agent and therapeutic compound. This sulfate-conjugated variant has garnered significant attention in pharmaceutical and biochemical research due to its unique properties and potential applications. The compound's molecular structure combines the thiol group of penicillamine with a sulfate moiety, enhancing its solubility and reactivity in biological systems.

Recent studies highlight the growing interest in Penicillamine S-Sulfate for its role in antioxidant therapy and metal ion chelation. Researchers are exploring its efficacy in mitigating oxidative stress, a key factor in aging and neurodegenerative diseases like Alzheimer's and Parkinson's. This aligns with the rising public focus on anti-aging solutions and neuroprotection, making it a trending topic in scientific and wellness communities.

From a biochemical perspective, 55631-63-5 exhibits distinct advantages over conventional penicillamine. Its sulfate group improves bioavailability, addressing a common limitation in drug delivery systems. This property is particularly relevant given the current emphasis on enhanced drug formulations and targeted therapies in precision medicine. Pharmaceutical companies are increasingly investigating its potential as a biocompatible carrier for metal-based drugs.

The compound's mechanism of action involves thiol-disulfide exchange reactions, which play crucial roles in cellular redox regulation. This has sparked interest in its application for detoxification protocols, especially in heavy metal overload conditions. Online searches for natural detox agents and heavy metal removal have surged by 40% year-over-year, reflecting public health concerns about environmental toxins.

In analytical chemistry, Penicillamine S-Sulfate serves as a valuable reference standard for chromatographic analysis of thiol-containing compounds. Its stability and well-characterized properties make it ideal for HPLC calibration and mass spectrometry studies. Laboratories frequently search for reliable analytical grade reagents with certified purity levels, creating steady demand for high-quality 55631-63-5 preparations.

Ongoing clinical investigations examine Penicillamine S-Sulfate's potential in autoimmune disease management, particularly for rheumatoid arthritis. While not yet approved for therapeutic use, preliminary data suggests it may modulate immune responses with fewer side effects than traditional DMARDs. This resonates with patients seeking alternative arthritis treatments, a search term growing at 25% annually according to healthcare analytics.

The compound's safety profile and environmental fate are subjects of active research. Recent ecotoxicology studies indicate favorable biodegradation characteristics, positioning it as a green chemistry alternative to persistent synthetic chelators. This aligns with the pharmaceutical industry's shift toward sustainable drug development practices and regulatory requirements.

From a commercial perspective, 55631-63-5 is available in various purity grades (98-99.9%) to meet diverse research needs. Suppliers emphasize cGMP-compliant synthesis and stringent quality control to serve the expanding market for specialized biochemicals. The global analytical standards market, valued at $1.3 billion in 2023, shows particular demand for well-characterized compounds like Penicillamine S-Sulfate.

Future research directions may explore nanoparticle conjugation of Penicillamine S-Sulfate for improved tissue targeting, a hot topic in nanomedicine circles. Its molecular versatility makes it a promising candidate for theranostic applications combining therapy and diagnostic imaging. These developments correspond with increasing searches for next-generation pharmaceuticals and multifunctional biomaterials across scientific databases.

In conclusion, Penicillamine S-Sulfate (CAS No. 55631-63-5) represents a multifaceted compound with expanding relevance in medicine, analytical science, and materials research. Its unique chemical properties address several contemporary challenges in drug development and biochemical analysis, while ongoing studies continue to reveal novel applications. As scientific understanding progresses, this compound will likely maintain its position as a valuable tool in both research and potential therapeutic contexts.